Cas no 1690048-53-3 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1690048-53-3
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• CID: 5750312
• PubChem ID: 107124466
• Update Time: 2025-06-08

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid
• 1690048-53-3
• EN300-1287711
• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C11H15ClN2O4S/c1-11(2,3)18-10(17)14-6(4-8(15)16)9-13-5-7(12)19-9/h5-6H,4H2,1-3H3,(H,14,17)(H,15,16)/t6-/m1/s1
• InChI Key： VNBDLLRHDFBDGI-ZCFIWIBFSA-N
• SMILES： ClC1=CN=C([C@@H](CC(=O)O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 306.0441058g/mol
• Monoisotopic Mass: 306.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid

Research Brief on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid (CAS: 1690048-53-3)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid (CAS: 1690048-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a chiral building block in the development of novel therapeutics, particularly in the context of protease inhibitors and antiviral agents. The presence of the 5-chloro-1,3-thiazol-2-yl moiety and the tert-butoxycarbonyl (Boc) protecting group makes it a versatile precursor for further chemical modifications. Researchers have successfully utilized this compound in the synthesis of peptidomimetics, which are critical in targeting enzymes involved in viral replication and inflammatory pathways.

One of the most notable applications of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid is its incorporation into the design of hepatitis C virus (HCV) NS3/4A protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against HCV protease, with IC50 values in the nanomolar range. The study also emphasized the importance of the (R)-configuration at the chiral center for optimal binding affinity and selectivity.

In addition to its antiviral potential, this compound has been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv reported its use as a precursor for the synthesis of small molecules targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The researchers noted that the thiazole ring system in the compound could interact with key residues in alpha-synuclein, potentially disrupting fibril formation.

From a synthetic chemistry perspective, advancements in the scalable production of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid have been reported. A 2022 patent (WO2022156789) described an improved enantioselective synthesis route using asymmetric hydrogenation, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This development is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Recent computational studies have suggested that the carboxylic acid moiety may contribute to poor membrane permeability, prompting investigations into prodrug strategies. A 2023 paper in ACS Medicinal Chemistry Letters highlighted the successful conversion of the acid to ester prodrugs, which showed improved oral bioavailability in rodent models.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-chloro-1,3-thiazol-2-yl)propanoic acid represents a valuable chemical entity with diverse applications in drug discovery. Its role as a chiral building block for antiviral and neurodegenerative disease therapeutics, coupled with recent synthetic advancements, positions it as a compound of significant interest for future research. Further studies are warranted to explore its full potential in medicinal chemistry and to address current limitations in drug-like properties.